Cas no 2580180-49-8 (4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid)

4-(Benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-3-carboxylic acid is a specialized heterocyclic compound featuring a benzothiadiazine core with a 1,1-dioxo moiety and a carboxyl group at the 3-position. The benzyloxycarbonyl (Cbz) protecting group enhances its utility in synthetic organic chemistry, particularly in peptide and heterocycle derivatization. Its structure offers reactivity for further functionalization while maintaining stability under standard conditions. This compound is valuable in medicinal chemistry research, serving as an intermediate for the development of pharmacologically active molecules. Its well-defined stereochemistry and purity make it suitable for precise synthetic applications, including the study of enzyme inhibitors or bioactive scaffolds.
4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid structure
2580180-49-8 structure
Product Name:4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid
CAS No:2580180-49-8
MF:C16H14N2O6S
MW:362.357162952423
CID:5658089
PubChem ID:165894637
Update Time:2025-05-21

4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27722763
    • 4-[(benzyloxy)carbonyl]-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid
    • 2580180-49-8
    • 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid
    • Inchi: 1S/C16H14N2O6S/c19-15(20)14-17-25(22,23)13-9-5-4-8-12(13)18(14)16(21)24-10-11-6-2-1-3-7-11/h1-9,14,17H,10H2,(H,19,20)
    • InChI Key: ZNVLOXVLBJNRHU-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2N(C(=O)OCC2C=CC=CC=2)C(C(=O)O)N1)(=O)=O

Computed Properties

  • Exact Mass: 362.05725734g/mol
  • Monoisotopic Mass: 362.05725734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 121Ų

4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid Pricemore >>

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4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid Related Literature

Additional information on 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid

Comprehensive Overview of 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid (CAS No. 2580180-49-8)

The compound 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid (CAS No. 2580180-49-8) is a synthetic organic molecule with significant potential in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a benzothiadiazine core and a carboxylic acid functional group, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity chemical intermediates like 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid has surged, driven by advancements in precision medicine and personalized therapeutics. This compound’s CAS No. 2580180-49-8 is frequently searched in scientific databases and patent literature, reflecting its growing importance in academic and industrial applications. Its benzyloxycarbonyl protecting group also highlights its utility in peptide synthesis, a hot topic in biotechnology and drug formulation.

From a structural perspective, the benzothiadiazine moiety is known for its heterocyclic diversity, which is often exploited in designing small-molecule inhibitors. The presence of a carboxylic acid group further enhances its water solubility and binding affinity, making it a versatile scaffold for lead optimization. These properties align with current trends in fragment-based drug design, where researchers prioritize molecular fragments with balanced lipophilicity and polarity.

The synthesis of 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and cyclization. These methods are widely discussed in organic chemistry forums and research publications, as they are critical for achieving high yields and purity. Given the compound’s CAS No. 2580180-49-8, it is often referenced in patent filings related to cardiovascular and metabolic disease therapeutics, areas of high clinical relevance.

Another key aspect of this compound is its potential role in green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable synthesis, intermediates like 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid are being evaluated for atom economy and reduced waste generation. This aligns with global environmental regulations and the push for eco-friendly manufacturing processes.

In summary, 4-(benzyloxy)carbonyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxylic acid (CAS No. 2580180-49-8) is a multifunctional intermediate with broad applications in drug development, peptide chemistry, and sustainable synthesis. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in addressing unmet medical needs and advancing green chemistry principles.

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